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Compound of Interest

Compound Name: Eg5 Inhibitor V, trans-24

Cat. No.: B1600938

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper handling and
disposal of Eg5 Inhibitor V, trans-24 (CAS No. 869304-55-2), a potent and specific kinesin
Eg5 inhibitor utilized in cancer research. Adherence to these procedures is essential for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Chemical and Safety Data Summary

The following table summarizes key quantitative data for Eg5 Inhibitor V, trans-24.

Property Value Reference
CAS Number 869304-55-2 [11[2113][4][5]
Molecular Formula C26H21N303 [2][5]
Molecular Weight 423.46 g/mol [L112][31[41[5]
ICso 0.65 uM for Eg5 [1112]161[7]
Appearance Solid [1]

Solubility Soluble in DMSO [31[41[6]
Storage Temperature -20°C [21[3][4]
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Hazard Assessment and Safety Precautions

According to the Safety Data Sheet (SDS), Eg5 Inhibitor V, trans-24 is not classified as a
hazardous substance or mixture.[5] However, as a standard practice for all laboratory
chemicals, appropriate personal protective equipment (PPE), including safety glasses, gloves,
and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated area,
and direct contact with skin, eyes, and clothing should be avoided.[5] In case of accidental
exposure, refer to the first aid measures outlined in the SDS.[5]

Step-by-Step Disposal Protocol

While Eg5 Inhibitor V, trans-24 is not classified as hazardous, it is imperative to follow a
structured disposal plan to minimize environmental impact and ensure compliance with local,
state, and federal regulations. Unused or waste material should not be disposed of in the
sanitary sewer or regular trash.

Experimental Protocol for Disposal:
e Segregation and Collection:

o Collect all waste containing Eg5 Inhibitor V, trans-24, including unused solid compound,
contaminated solutions (e.g., DMSO stock solutions), and any contaminated labware (e.g.,
pipette tips, vials) in a dedicated, clearly labeled, and compatible waste container.

o The container must be marked with the words "Hazardous Waste" (as a best practice for
chemical waste, regardless of classification), the full chemical name ("Eg5 Inhibitor V,
trans-24"), and the primary solvent if in solution (e.g., "DMSQ").

o Waste Neutralization (If Applicable and Permissible):

o Currently, there are no established and verified protocols for the chemical neutralization of
Eg5 Inhibitor V, trans-24 in a standard laboratory setting. Therefore, this step should be
bypassed in favor of professional disposal.

o Container Management:

o Keep the waste container securely sealed when not in use.
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o Store the container in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

o Arrangement for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal contractor to arrange for pickup and proper disposal.

o Provide the contractor with the Safety Data Sheet (SDS) and a full description of the
waste.

o Decontamination of Empty Containers:

o Triple rinse empty containers that held Eg5 Inhibitor V, trans-24 with a suitable solvent
(e.g., ethanol or acetone).

o Collect the rinsate as chemical waste and add it to your designated waste container.

o After thorough rinsing, deface the label on the empty container before discarding it with
regular laboratory glass or plastic waste, as per your institution's guidelines. Do not reuse
the container for other purposes.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of Eg5 Inhibitor V,
trans-24.
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Caption: Logical workflow for the disposal of Eg5 Inhibitor V, trans-24.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1600938?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TM-T11155/869304-55-2/eg5-inhibitor-v-trans-24/
https://immunomart.org/wp-content/uploads/2024/03/Eg5-Inhibitor-V-trans-24-DataSheet-MedChemExpress.pdf
https://agscientific.com/products/inhibitors/mitosis-inhibitors/eg5-inhibitor-v-trans-24-1-mg.html
https://agscientific.com/products/inhibitors/mitosis-inhibitors/eg5-inhibitor-v-trans-24-2-5-mg.html
https://file.medchemexpress.com/batch_PDF/HY-112915/Eg5-Inhibitor-V-trans-24-SDS-MedChemExpress.pdf
https://www.targetmol.com/compound/eg5%20inhibitor%20v%2C%20trans-24
https://www.medchemexpress.com/Eg5_Inhibitor_V,_trans-24.html
https://www.benchchem.com/product/b1600938#eg5-inhibitor-v-trans-24-proper-disposal-procedures
https://www.benchchem.com/product/b1600938#eg5-inhibitor-v-trans-24-proper-disposal-procedures
https://www.benchchem.com/product/b1600938#eg5-inhibitor-v-trans-24-proper-disposal-procedures
https://www.benchchem.com/product/b1600938#eg5-inhibitor-v-trans-24-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1600938?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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